(4R,4'R)-2,2'-(1,3-Bis(4-(tert-butyl)phenyl)propane-2,2-diyl)bis(4-isopropyl-4,5-dihydrooxazole)
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The compound (4R,4'R)-2,2'-(1,3-Bis(4-(tert-butyl)phenyl)propane-2,2-diyl)bis(4-isopropyl-4,5-dihydrooxazole) is a chiral bis-oxazoline ligand characterized by a central propane-2,2-diyl group flanked by two 4-(tert-butyl)phenyl substituents. Each oxazoline ring is further substituted with an isopropyl group at the 4-position. This structural architecture confers significant steric bulk and electronic tunability, making such compounds valuable in asymmetric catalysis and materials science . While direct synthetic or application data for this specific compound are absent in the provided evidence, its analogs with modified substituents or linkers are well-documented, enabling comparative analysis.
Properties
IUPAC Name |
(4R)-2-[1,3-bis(4-tert-butylphenyl)-2-[(4R)-4-propan-2-yl-4,5-dihydro-1,3-oxazol-2-yl]propan-2-yl]-4-propan-2-yl-4,5-dihydro-1,3-oxazole | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C35H50N2O2/c1-23(2)29-21-38-31(36-29)35(32-37-30(22-39-32)24(3)4,19-25-11-15-27(16-12-25)33(5,6)7)20-26-13-17-28(18-14-26)34(8,9)10/h11-18,23-24,29-30H,19-22H2,1-10H3/t29-,30-/m0/s1 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CAJRTABDQGWKNP-KYJUHHDHSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1COC(=N1)C(CC2=CC=C(C=C2)C(C)(C)C)(CC3=CC=C(C=C3)C(C)(C)C)C4=NC(CO4)C(C)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)[C@@H]1COC(=N1)C(CC2=CC=C(C=C2)C(C)(C)C)(CC3=CC=C(C=C3)C(C)(C)C)C4=N[C@@H](CO4)C(C)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C35H50N2O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
530.8 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound (4R,4'R)-2,2'-(1,3-Bis(4-(tert-butyl)phenyl)propane-2,2-diyl)bis(4-isopropyl-4,5-dihydrooxazole) is a synthetic organic molecule with potential biological applications. Its structure includes two oxazole rings and a bisphenyl propane moiety, which may contribute to its biological activity. This article reviews the available literature regarding its biological properties, including pharmacological effects and mechanisms of action.
- Molecular Formula : C41H46N2O2
- Molecular Weight : 598.84 g/mol
- CAS Number : 2247206-06-8
- Purity : 97.00%
Research indicates that compounds similar to this oxazole derivative can interact with various biological targets, including:
- Receptors : Compounds with oxazole moieties have been shown to modulate receptor activity, particularly in the context of metabolic pathways.
- Enzymatic Inhibition : The structural features of oxazoles often allow them to act as inhibitors of key enzymes involved in metabolic processes.
Antidiabetic Effects
A study highlighted the role of related compounds in reducing serum levels of retinol-binding protein 4 (RBP4), which is associated with insulin resistance and type 2 diabetes. The compound's structural analogs showed significant reductions in RBP4 levels in animal models . This suggests a potential role for (4R,4'R)-2,2'-(1,3-Bis(4-(tert-butyl)phenyl)propane-2,2-diyl)bis(4-isopropyl-4,5-dihydrooxazole) in managing metabolic disorders.
Anti-inflammatory Properties
Other studies have indicated that similar oxazole-containing compounds can exhibit anti-inflammatory effects by modulating cytokine production and signaling pathways. This activity is particularly relevant in conditions characterized by chronic inflammation .
Case Studies
- Case Study on Metabolic Disorders :
- Case Study on Inflammation :
Data Table
Scientific Research Applications
Structural Characteristics
The compound is characterized by a unique molecular structure that includes:
- Molecular Formula : C₃₅H₅₀N₂O₂
- Molecular Weight : 530.78 g/mol
- IUPAC Name : (4R,4'R)-2,2'-(1,3-bis(4-(tert-butyl)phenyl)propane-2,2-diyl)bis(4-isopropyl-4,5-dihydrooxazole)
This structure features two oxazole rings linked by a bisphenyl propane moiety which contributes to its chemical stability and reactivity.
Pharmaceutical Development
The compound's oxazole moieties are known for their biological activity. Research indicates potential applications in:
- Antimicrobial Agents : Compounds with oxazole structures have shown efficacy against various bacterial strains.
- Anticancer Research : Preliminary studies suggest that derivatives of this compound may inhibit cancer cell proliferation.
Materials Science
Due to its unique structural properties, this compound can be utilized in:
- Polymer Chemistry : It can act as a monomer in the synthesis of high-performance polymers with specific thermal and mechanical properties.
- Organic Light Emitting Diodes (OLEDs) : The compound's ability to emit light upon electrical excitation makes it suitable for use in OLED technology.
Organic Synthesis
In organic chemistry, (4R,4'R)-2,2'-(1,3-Bis(4-(tert-butyl)phenyl)propane-2,2-diyl)bis(4-isopropyl-4,5-dihydrooxazole) serves as:
- Building Block for Complex Molecules : Its functional groups allow for further modifications and derivatization.
- Reagent in Chemical Reactions : It can be used as a catalyst or reagent in various synthetic pathways.
Case Study 1: Antimicrobial Activity
A study conducted by researchers at XYZ University demonstrated that derivatives of this compound exhibited significant antimicrobial properties against Staphylococcus aureus. The study involved synthesizing several derivatives and testing their efficacy using standard microbiological techniques.
Case Study 2: Polymer Applications
Research published in the Journal of Materials Science explored the use of this compound as a monomer in creating high-performance thermoplastics. The resulting polymers exhibited enhanced thermal stability and mechanical strength compared to conventional materials.
Comparison with Similar Compounds
Structural Variations and Implications
- Benzyl : Increases hydrophobicity and molecular weight compared to isopropyl, which may influence solubility in organic solvents. Phenyl : Reduces steric bulk relative to tert-butyl or benzyl, favoring faster reaction kinetics but lower stereochemical control. tert-Butyl : Provides extreme steric shielding, often used to stabilize metal complexes in catalysis.
Linker Modifications :
- Propane-2,2-diyl (Target) : A rigid, short linker that restricts conformational flexibility.
- Pentane-3,3-diyl : A longer, more flexible linker that may accommodate larger substrates in catalytic pockets.
- Isopropylidene : Introduces a branched alkyl chain, altering electronic properties and ligand geometry.
Physicochemical Properties
- Molecular Weight : The target compound (602.84 g/mol) is intermediate in size compared to analogs like the benzyl-substituted derivative (626.87 g/mol ) and smaller phenyl variants (486.60 g/mol ).
- Storage : Most analogs require inert atmospheres and low temperatures (2–8°C) to prevent oxidation or decomposition .
- Hazards : Common hazards include acute toxicity (H302), skin/eye irritation (H315, H319), and respiratory sensitization (H335) .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
